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  • Product: 3'-Methoxycoumestrol
  • CAS: 13360-66-2

Core Science & Biosynthesis

Foundational

3'-Methoxycoumestrol natural sources and isolation from alfalfa

An In-Depth Technical Guide to 3'-Methoxycoumestrol: Natural Occurrence and Isolation from Alfalfa Introduction 3'-Methoxycoumestrol is a naturally occurring organic compound belonging to the coumestan class of phytochem...

Author: BenchChem Technical Support Team. Date: November 2025

An In-Depth Technical Guide to 3'-Methoxycoumestrol: Natural Occurrence and Isolation from Alfalfa

Introduction

3'-Methoxycoumestrol is a naturally occurring organic compound belonging to the coumestan class of phytochemicals. As a derivative of coumestrol, a well-known phytoestrogen, it is of significant interest to researchers in medicinal chemistry, pharmacology, and drug development. Its structural similarity to steroidal estrogens allows it to interact with various biological pathways, suggesting potential therapeutic applications. This technical guide provides a comprehensive overview of the natural sources of 3'-methoxycoumestrol, a detailed protocol for its isolation and characterization from its primary plant source, Medicago sativa (alfalfa), and an exploration of its potential signaling pathways.

Natural Sources of 3'-Methoxycoumestrol

3'-Methoxycoumestrol has been identified as one of several coumestans present in alfalfa (Medicago sativa).[1][2] Alfalfa is considered the principal natural source from which this compound has been isolated and characterized.[3][4] Coumestans, in general, are found in various legumes, with the highest concentrations often reported in clover and alfalfa sprouts.[5] The production of these compounds in plants can be influenced by environmental factors, such as fungal infection or damage by pests.[5]

While a wide range of phytoestrogens have been quantified across numerous plant species, specific quantitative data for 3'-methoxycoumestrol remains sparse in the literature compared to its parent compound, coumestrol. Alfalfa stands out as the definitive source documented in foundational studies.

Table 1: Physicochemical and Spectral Data for 3'-Methoxycoumestrol

PropertyValueReference
Molecular FormulaC₁₆H₁₀O₆[1]
Melting Point329.0-329.5 °C (decomposes)[1]
Elemental Analysis
Calculated (%)C, 64.4; H, 3.38; OCH₃, 10.4[1]
Found (%)C, 64.2; H, 3.51; OCH₃, 10.9[1]

Isolation of 3'-Methoxycoumestrol from Alfalfa (Medicago sativa)

The isolation of 3'-methoxycoumestrol from alfalfa is a multi-step process involving extraction, separation, and purification. The following protocol is based on the methodologies described by Bickoff et al., who first isolated and characterized the compound.[1][2]

Experimental Workflow for Isolation

G cluster_0 Step 1: Extraction cluster_1 Step 2: Purification cluster_2 Step 3: Characterization A Dried Alfalfa Meal B Initial Solvent Extraction (e.g., with acetone or ethanol) A->B C Crude Phenolic Extract B->C Evaporation of Solvent D Countercurrent Distribution (e.g., 800 transfers) C->D E Fraction Collection (Tubes 20-70) D->E F Concentration and Recrystallization (from methanol) E->F G Isolated 3'-Methoxycoumestrol F->G Purified Crystals H Spectroscopic Analysis (UV, IR, NMR, MS) G->H I Elemental Analysis & M.P. Determination G->I

Caption: Workflow for the isolation and characterization of 3'-methoxycoumestrol from alfalfa.

Detailed Experimental Protocols

1. Initial Extraction of Phenolic Compounds:

  • Objective: To obtain a crude extract containing coumestans from dried alfalfa.

  • Protocol:

    • Obtain high-quality, dried alfalfa leaf meal. The material should be finely milled to increase the surface area for extraction.

    • Perform a Soxhlet extraction or maceration using a polar solvent such as acetone or a hydroalcoholic mixture (e.g., 70% ethanol).[6]

    • Continue the extraction process until the solvent runs clear, indicating that the majority of soluble compounds have been extracted.

    • Collect the solvent extract and concentrate it under reduced pressure using a rotary evaporator to yield a dark, gummy solid. This is the crude phenolic extract.

2. Purification by Countercurrent Distribution (CCD):

  • Objective: To separate 3'-methoxycoumestrol from other closely related phenolic compounds in the crude extract.[7]

  • Protocol:

    • Dissolve the crude extract in a suitable biphasic solvent system. The choice of solvents is critical for effective separation. A system like chloroform-methanol-water might be employed.

    • Utilize a laboratory-scale countercurrent distribution apparatus.

    • Perform a large number of transfers (e.g., 800 transfers were used in the original isolation of a related compound) to achieve high-resolution separation.[2]

    • After the distribution is complete, collect the contents of the tubes containing the desired compound. The target fractions can be identified by thin-layer chromatography (TLC) analysis of the contents of individual tubes. For 3'-methoxycoumestrol (initially termed Compound III), the relevant fractions were tubes 20 to 70 in the described setup.[2]

    • Combine the target fractions and evaporate the solvent to dryness.

3. Final Purification by Recrystallization:

  • Objective: To obtain highly pure, crystalline 3'-methoxycoumestrol.

  • Protocol:

    • Take the solid residue obtained from the CCD step.

    • Dissolve the solid in a minimal amount of hot methanol.

    • Allow the solution to cool slowly to room temperature, then chill further to induce crystallization.

    • Collect the resulting crystals by vacuum filtration.

    • Wash the crystals with a small amount of cold methanol to remove any remaining impurities.

    • Dry the crystals under a vacuum. The result should be a white, crystalline solid.[2]

4. Characterization and Identification:

  • Objective: To confirm the identity and purity of the isolated compound.

  • Protocol:

    • Melting Point Determination: Measure the melting point of the crystals. Pure 3'-methoxycoumestrol decomposes at 329.0-329.5 °C.[1]

    • Elemental Analysis: Determine the elemental composition (C, H) and methoxy group content (OCH₃) to confirm the molecular formula C₁₆H₁₀O₆.[1]

    • Spectroscopy:

      • Ultraviolet (UV) Spectroscopy: Record the UV spectrum in a suitable solvent (e.g., ethanol) to observe characteristic absorption maxima.

      • Infrared (IR) Spectroscopy: Analyze the functional groups present in the molecule.

      • Nuclear Magnetic Resonance (NMR) Spectroscopy: Use ¹H and ¹³C NMR to elucidate the detailed chemical structure and confirm the position of the methoxy group.

      • Mass Spectrometry (MS): Determine the exact molecular weight and fragmentation pattern to further confirm the structure.

Proposed Signaling Pathways for 3'-Methoxycoumestrol

Specific signaling pathways for 3'-methoxycoumestrol are not extensively detailed in the literature. However, based on its structural similarity to coumestrol and other phytoestrogens, its mechanism of action can be inferred to involve similar pathways, primarily through interaction with estrogen receptors (ERα and ERβ).[5][8]

Coumestrol is known to modulate several key signaling cascades, including the PI3K/Akt and MAPK (ERK1/2, JNK) pathways, which are critical for regulating cell proliferation, migration, and apoptosis.[9][10] It can also inhibit enzymes like aromatase, which is involved in estrogen biosynthesis.[11] Therefore, 3'-methoxycoumestrol may act as a selective estrogen receptor modulator (SERM), initiating downstream signaling upon binding to ERs located in the cytoplasm or nucleus.

G cluster_membrane Cell Membrane cluster_cyto Cytoplasm cluster_nuc Nucleus ER_mem ERα / ERβ (Membrane) PI3K PI3K ER_mem->PI3K MAPK_path MAPK Cascade (Ras/Raf/MEK) ER_mem->MAPK_path M3C 3'-Methoxycoumestrol M3C->ER_mem Binds ER_cyto ERα / ERβ (Cytoplasmic) M3C->ER_cyto Binds ER_nuc ERα / ERβ (Nuclear) M3C->ER_nuc Binds ER_cyto->ER_nuc Translocates AKT Akt PI3K->AKT Transcription Gene Transcription AKT->Transcription Modulates ERK ERK1/2 MAPK_path->ERK JNK JNK MAPK_path->JNK ERK->Transcription Modulates JNK->Transcription Modulates ERE Estrogen Response Elements (ERE) ER_nuc->ERE Binds to DNA ERE->Transcription

Caption: Proposed signaling pathways for 3'-methoxycoumestrol via estrogen receptors.

This diagram illustrates two potential mechanisms:

  • Genomic Pathway: 3'-Methoxycoumestrol binds to nuclear ERs, which then bind to Estrogen Response Elements (EREs) on DNA, directly regulating the transcription of target genes involved in cellular processes.

  • Non-Genomic Pathway: The compound binds to membrane-associated ERs, rapidly activating cytoplasmic signaling cascades like PI3K/Akt and MAPK/ERK, which in turn can influence gene expression and other cellular functions.[10]

References

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Reference Data & Comparative Studies

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Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 3'-Methoxycoumestrol

This guide provides crucial safety and logistical information for the handling and disposal of 3'-Methoxycoumestrol in a laboratory setting. The following procedures are designed to ensure the safety of researchers, scie...

Author: BenchChem Technical Support Team. Date: November 2025

This guide provides crucial safety and logistical information for the handling and disposal of 3'-Methoxycoumestrol in a laboratory setting. The following procedures are designed to ensure the safety of researchers, scientists, and drug development professionals.

Disclaimer: No specific Safety Data Sheet (SDS) for 3'-Methoxycoumestrol was located. The following recommendations are based on the known hazards of the closely related parent compound, coumestrol, and general best practices for handling potentially hazardous chemical compounds. Users should always perform their own risk assessment before beginning work.

Hazard Summary and Personal Protective Equipment (PPE)

Based on data for the related compound coumestrol, 3'-Methoxycoumestrol should be handled as a substance that is potentially harmful if swallowed, and may cause skin, eye, and respiratory irritation.[1][2] The primary routes of exposure are inhalation, ingestion, and skin or eye contact. The following table summarizes the required PPE.

Operation Engineering Controls Gloves Eye Protection Lab Coat/Protective Clothing Respiratory Protection
Weighing and Aliquoting (Solid) Chemical Fume Hood or Ventilated Balance EnclosureNitrile or Latex GlovesSafety Glasses with Side Shields or Goggles[2]Standard Lab CoatRecommended to avoid inhaling fine particles. Use a NIOSH-approved respirator if a ventilated enclosure is not available.[2]
Solution Preparation Chemical Fume HoodNitrile or Latex GlovesSafety Goggles[2]Standard Lab CoatNot generally required when working in a fume hood.
Cell Culture/In Vitro Assays Laminar Flow Hood/Biosafety CabinetNitrile or Latex GlovesSafety GlassesStandard Lab CoatNot required.
Animal Handling (Dosing) Ventilated Cage Changing Station or Fume HoodDouble Nitrile GlovesSafety Goggles and Face ShieldDisposable GownNIOSH-approved respirator may be required depending on the dosing procedure and risk assessment.
Waste Disposal Well-Ventilated AreaNitrile or Latex GlovesSafety GogglesStandard Lab CoatNot generally required.

Operational Plan: Step-by-Step Handling Procedures

1. Preparation and Weighing:

  • Before handling, ensure you have read and understood this guide and the relevant institutional safety protocols.

  • Conduct all weighing and aliquoting of solid 3'-Methoxycoumestrol within a certified chemical fume hood or a ventilated balance enclosure to minimize inhalation exposure.[1]

  • Wear all required PPE as specified in the table above.

  • Use dedicated spatulas and weighing papers. Clean all equipment thoroughly after use.

2. Solution Preparation:

  • Prepare solutions in a chemical fume hood.

  • Add the solvent to the weighed 3'-Methoxycoumestrol slowly to avoid splashing.

  • Cap containers tightly and label them clearly with the compound name, concentration, solvent, date, and hazard warnings.

  • Store solutions in a cool, dry, and well-ventilated area, away from incompatible materials.[1][2]

3. Experimental Use (Example Protocol):

This hypothetical protocol is for an in vitro cell-based assay and should be adapted for specific experimental needs.

  • Stock Solution Preparation:

    • In a chemical fume hood, dissolve 10 mg of 3'-Methoxycoumestrol in 1 mL of DMSO to create a 10 mg/mL stock solution.

    • Vortex briefly to ensure complete dissolution.

    • Store the stock solution at -20°C in amber vials to protect from light.

  • Working Solution Preparation:

    • Thaw the stock solution at room temperature.

    • In a laminar flow hood, perform serial dilutions of the stock solution in cell culture medium to achieve the desired final concentrations for your experiment.

  • Cell Treatment:

    • Plate cells in a multi-well plate and allow them to adhere overnight.

    • Carefully remove the old medium and replace it with the medium containing the various concentrations of 3'-Methoxycoumestrol.

    • Incubate the cells for the desired time period.

Disposal Plan

All waste materials contaminated with 3'-Methoxycoumestrol must be disposed of as hazardous chemical waste in accordance with local, state, and federal regulations.[2][3]

  • Solid Waste:

    • Collect all contaminated solid waste, including weighing papers, pipette tips, gloves, and lab coats, in a dedicated, clearly labeled hazardous waste container.

  • Liquid Waste:

    • Collect all liquid waste, including unused solutions and contaminated cell culture medium, in a sealed and clearly labeled hazardous waste container.

    • Do not pour any waste containing 3'-Methoxycoumestrol down the drain.[1]

  • Sharps:

    • Dispose of any contaminated needles or other sharps in a designated sharps container for hazardous chemical waste.

Diagram of Safe Handling Workflow

cluster_prep Preparation cluster_handling Handling cluster_disposal Disposal Risk_Assessment Conduct Risk Assessment Gather_PPE Gather Required PPE Risk_Assessment->Gather_PPE Prepare_Workspace Prepare Fume Hood/ Ventilated Enclosure Gather_PPE->Prepare_Workspace Weigh_Solid Weigh Solid Compound Prepare_Workspace->Weigh_Solid Prepare_Solution Prepare Stock/Working Solutions Weigh_Solid->Prepare_Solution Conduct_Experiment Conduct Experiment Prepare_Solution->Conduct_Experiment Segregate_Waste Segregate Solid & Liquid Waste Conduct_Experiment->Segregate_Waste Label_Waste Label Hazardous Waste Containers Segregate_Waste->Label_Waste Store_Waste Store Waste for Pickup Label_Waste->Store_Waste

A flowchart illustrating the safe handling workflow for 3'-Methoxycoumestrol.

References

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

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